Cas no 477888-26-9 (Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate)

• Product Name: Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate
• CAS No: 477888-26-9
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5014160
• Update Time: 2025-10-05

Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-benzyl-7-hydroxy-1,3-dioxo-1H,2H,3H-pyrrolo[3,4-c]pyridine-4-carboxylate
• Oprea1_862846
• methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate
• Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate

• Inchi： 1S/C16H12N2O5/c1-23-16(22)13-12-11(10(19)7-17-13)14(20)18(15(12)21)8-9-5-3-2-4-6-9/h2-7,19H,8H2,1H3
• InChI Key： HCGHWSHZVZYLRI-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)OC)=NC=C(C=2C(N1CC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• XLogP3: 1.7
• Topological Polar Surface Area: 96.8

Additional information on Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate

Research Brief on Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate (CAS: 477888-26-9)

The compound Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate (CAS: 477888-26-9) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its pyrrolo[3,4-c]pyridine core is particularly noteworthy, as this scaffold is frequently explored for its bioactivity, including anti-inflammatory, anticancer, and antimicrobial properties. Researchers have optimized synthetic routes to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches.

In vitro and in vivo studies have demonstrated that derivatives of Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate exhibit promising inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are critical in disease pathways. For instance, one study reported significant activity against protein kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for oncology therapeutics.

Further investigations into the compound's mechanism of action have employed computational modeling and X-ray crystallography to elucidate its binding interactions with biological targets. These structural insights are instrumental in designing more potent and selective analogs. Additionally, recent pharmacokinetic studies have begun to address challenges related to bioavailability and metabolic stability, which are crucial for advancing the compound toward preclinical development.

Despite these advancements, gaps remain in understanding the full spectrum of the compound's biological effects and toxicity profile. Ongoing research aims to explore its efficacy in combination therapies and its potential applications beyond oncology, such as in neurodegenerative and infectious diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, Methyl 2-benzyl-7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Continued research into its derivatives and mechanisms will likely yield innovative therapeutic agents, addressing unmet medical needs in various disease areas.